Cas no 68941-95-7 (5-Fluorouracil-)

5-Fluorouracil (5-FU) is a pyrimidine analog with antimetabolite activity, widely used in chemotherapy for treating various cancers, including colorectal, breast, and pancreatic malignancies. Its mechanism of action involves inhibition of thymidylate synthase and incorporation into RNA and DNA, leading to disrupted nucleic acid synthesis and cell death. A key advantage of 5-FU is its broad-spectrum efficacy against rapidly dividing cells, making it a cornerstone in oncology regimens. It is often administered intravenously or topically, depending on the indication. The compound's well-characterized pharmacokinetics and established safety profile, when used under clinical supervision, further support its utility in combination therapies. Ongoing research continues to optimize its delivery and reduce resistance mechanisms.
5-Fluorouracil- structure
5-Fluorouracil- structure
Product Name:5-Fluorouracil-
CAS No:68941-95-7
MF:C4H3FN2O2
MW:132.064042329788
CID:972694
PubChem ID:16213520
Update Time:2025-05-28

5-Fluorouracil- Chemical and Physical Properties

Names and Identifiers

    • 5-fluorouracil-15N2
    • 5-Fluorouracil-
    • F90912
    • 5-Fluorouracil-15N2, 98 atom % 15N
    • DTXSID60584013
    • 5-fluoro-(1,3-15N2)1H-pyrimidine-2,4-dione
    • CS-0255678
    • MS-22778
    • HY-90006S2
    • 68941-95-7
    • 5-Fluoro(~15~N_2_)pyrimidine-2,4(1H,3H)-dione
    • DB-325329
    • 5-Fluoropyrimidine-2,4(1H,3H)-dione-1,3-15N2
    • Inchi： 1S/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)/i6+1,7+1
    • InChI Key： GHASVSINZRGABV-AKZCFXPHSA-N
    • SMILES： FC1=C[15NH]C([15NH]C1=O)=O

Computed Properties

  • Exact Mass: 132.01192529g/mol
  • Monoisotopic Mass: 132.01192529g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Melting Point: 282-286 °C(lit.)

5-Fluorouracil- Security Information

  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26-36/37/39
  • Hazardous Material Identification： Xn
  • Risk Phrases：22-36/37/38

5-Fluorouracil- Pricemore >>

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TRC
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 $ 747.00 2023-09-07
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MedChemExpress
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A2B Chem LLC
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 $733.00 2023-12-30
A2B Chem LLC
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A2B Chem LLC
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1PlusChem
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Key Organics Ltd
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Ambeed
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5-Fluorouracil- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:68941-95-7)5-Fluorouracil-
Order Number:A1036579
Stock Status:in Stock
Quantity:1mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:59
Price ($):364.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:68941-95-7)5-Fluorouracil-
A1036579
Purity:99%
Quantity:1mg
Price ($):364.0
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